Cas no 115576-98-2 (2H-Benzimidazol-2-one,5-(chloromethyl)-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one,5-(chloromethyl)-1,3-dihydro-
• CAS No: 115576-98-2
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 130814
• PubChem ID: 20026586
• Update Time: 2025-10-31

2H-Benzimidazol-2-one,5-(chloromethyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,5-(chloromethyl)-1,3-dihydro-
• 2H-Benzimidazol-2-one,5-(chloromethyl)-1,3-dihydro-(9CI)
• 5-(chloromethyl)-1H-benzo[d]imidazol-2(3H)-one
• AKOS013400760
• 5-(Chloromethyl)benzimidazol-2(3H)-one
• SCHEMBL3818109
• MFCD18814473
• IQZSACWHKCETMI-UHFFFAOYSA-N
• SY342775
• 5-(chloromethyl)-1,3-dihydro-2H-benzimidazol-2-one
• 115576-98-2
• 5-(chloromethyl)-1,3-dihydrobenzimidazol-2-one

• Inchi： 1S/C8H7ClN2O/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,4H2,(H2,10,11,12)
• InChI Key： IQZSACWHKCETMI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)NC(N2)=O

Computed Properties

• Exact Mass: 182.02481
• Monoisotopic Mass: 182.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 1

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2H-Benzimidazol-2-one,5-(chloromethyl)-1,3-dihydro-

5-(Chloromethyl)-1,3-Dihydro-2H-Benzimidazol-2-One (CAS No. 115576-98-2): A Promising Compound in Chemical and Pharmaceutical Research

The compound 5-(chloromethyl)-1,3-dihydro-2H-benzimidazol-2-one, identified by CAS No. 115576-98-2, represents a structurally unique benzimidazole derivative with significant potential in pharmaceutical and chemical research. This molecule combines the core scaffold of benzimidazolone (benzimidazolone) with a chloromethyl substituent at the 5-position, creating a platform for diverse functionalization and biological activity modulation. Recent studies highlight its role in anticancer drug development, enzyme inhibition mechanisms, and its utility as a synthetic intermediate for advanced organic chemistry applications.

Benzimidazolone derivatives are well-known for their pharmacological versatility due to their rigid planar structure and ability to form hydrogen bonds. The chloromethyl group at position 5 introduces additional reactivity and selectivity in biochemical interactions. For instance, this substitution has been shown to enhance binding affinity toward histone deacetylase (HDAC) enzymes, a critical target in epigenetic therapy. A 2023 study published in Nature Chemical Biology demonstrated that analogs of this compound selectively inhibit HDAC6 isoforms, potentially reducing off-target effects observed in conventional HDAC inhibitors.

In synthetic chemistry, the chloromethyl moiety enables nucleophilic substitution reactions to introduce bioactive groups such as thiols or amines. Researchers have leveraged this property to create prodrug conjugates that release active metabolites under physiological conditions. For example, a 2024 paper in Journal of Medicinal Chemistry described the synthesis of a benzimidazolone-based prodrug conjugated with platinum(II) complexes via the chloromethyl site, exhibiting enhanced cytotoxicity against ovarian cancer cells compared to cisplatin alone.

Beyond oncology applications, this compound has emerged as an intriguing lead for neuroprotective agents. Studies using murine models of Parkinson’s disease revealed that derivatives of CAS No. 115576-98-2 suppress α-synuclein aggregation by stabilizing protein conformation through π-stacking interactions with the benzene ring system. This mechanism was validated through cryo-electron microscopy experiments published in eLife Sciences, underscoring its potential for neurodegenerative disease intervention.

The synthesis of this compound typically involves multistep protocols starting from o-phenylenediamine or benzil precursors. Recent advancements have focused on improving yield and stereoselectivity through catalyst optimization. A notable method developed by researchers at MIT employs palladium-catalyzed cross-coupling under mild conditions to install the chloromethyl group with >90% efficiency—a significant improvement over traditional methods requiring harsh reagents like thionyl chloride.

In vivo pharmacokinetic studies indicate moderate oral bioavailability (40–45%) when formulated with cyclodextrin carriers, addressing solubility challenges inherent to aromatic heterocyclic compounds. Toxicity profiles from preclinical trials suggest low acute toxicity (LD₅₀ > 3 g/kg), though long-term studies are ongoing to evaluate epigenetic stability impacts from prolonged HDAC inhibition.

This molecule’s structural flexibility has also driven its application in supramolecular chemistry. Self-assembled nanostructures formed by π−π stacking interactions between benzimidazolone rings have shown promise as drug delivery carriers capable of targeting tumor microenvironments via EPR effects. Such systems were highlighted in a 2024 Nano Letters article demonstrating targeted delivery of doxorubicin with reduced cardiotoxicity side effects.

Ongoing research explores its use as an enzyme activator for metabolic pathways involved in fatty acid oxidation. Computational docking studies predict favorable binding energies (-8.4 kcal/mol) with acyl-CoA dehydrogenase variants linked to obesity-related disorders—a novel direction validated by recent biochemical assays showing increased enzyme activity under substrate-limiting conditions.

The integration of machine learning models into structure–activity relationship (SAR) studies has accelerated optimization efforts for this compound class. Deep neural networks trained on over 300 benzimidazole derivatives successfully predicted IC₅₀ values within ±0.3 log units across multiple cancer cell lines—a breakthrough enabling rapid identification of lead candidates without exhaustive experimental screening.

In summary, the compound defined by CAS No. 115576-98-2 exemplifies how strategic chemical modifications can unlock multifunctional therapeutic potential across oncology, neurology, and metabolic disease domains while maintaining synthetic accessibility for large-scale production needs.